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Compound of Interest

Compound Name: (Rac)-LSN2814617

Cat. No.: B15618600

A AVISO IMPORTANTE: A literatura cientifica detalhada disponivel se concentra
predominantemente no enantidmero unico, LSN2814617 ((7S)-3-terc-butil-7-[3-(4-
fluorofenil)-1,2,4-oxadiazol-5-il]-5,6,7,8-tetrahidro[1][2][3]triazolo[4,3-A]piridina), que é o
modulador alostérico positivo (PAM) ativo do receptor de glutamato metabotropico 5 (mGlus).
(Rac)-LSN2814617 é a mistura racémica. Os dados e protocolos a seguir sdo baseados em
estudos conduzidos com o LSN2814617. Presume-se que o enantidmero (S) seja o principal
contribuinte para a atividade do racemato. Os pesquisadores devem considerar as implicagbes
do uso de uma mistura racémica, que contera 50% do enantibmero menos ativo ou inativo, ao
determinar as dosagens.

Visao Geral e Mecanismo de Acao

(Rac)-LSN2814617 € um modulador alostérico positivo (PAM) biodisponivel oralmente e
penetrante no cérebro do receptor mGlus.[4] Ele ndo possui atividade agonista intrinseca
detectavel, mas potencializa a resposta do receptor mGlus a agonistas ortostéricos como o
glutamato.[3] A interacdo funcional dos receptores mGlus com os receptores N-metil-d-
aspartato (NMDA) levou a sua investigacdo para o tratamento potencial da esquizofrenia e por
suas propriedades promotoras da vigilia.[3]

Apresentacao de Dados Quantitativos
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Os dados a seguir foram compilados de estudos in vitro e in vivo que investigam as
propriedades do LSN2814617.

Tabela 1: Atividade In Vitro

Parametro Espécie Valor Referéncia

ECso (Potenciacéo de

Humano 52 +£21 nM [5]
mGlus)
ECso (Potenciacdo de

Rato 42 £9nM [5]
mGlus)
Deslocamento do
Radioligante Rato Sim [3]

([FHIMPEP)

Tabela 2: Dados Farmacocinéticos e de Ocupacédo de Receptores In Vivo (Ratos)

Dose (Oral, mg/kg) Parametro Resultado Referéncia

Exposicéo cerebral

Exposicdo Cerebral e livre significativa e
0.3-60 Ocupacao do ocupacao dependente  [5]
Receptor da dose do receptor
mGlus.

Tabela 3: Resumo dos Efeitos Comportamentais e Fisiologicos In Vivo (Ratos)
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Modelo
Experimental Rato

Espécie de

Dose (Oral,
mg/kg)

Efeito
Observado

Referéncia

Arquitetura do
Sono (EEG)

Wistar

03,1,3

Aumento
dependente da
dose na vigilia; 3
mg/kg
produziram 234
+ 16 min de
vigilia [4]
aumentada ao
longo de 7 h.
Reducbes
dependentes da
dose no sono
NREM e REM.

Hiperatividade
Induzida por Lister Hooded

Anfetamina

25,510

Modulacdo
significativa da
hiperatividade. A
dose de 10
mg/kg aumentou
significativament
ea [4]
hiperatividade
induzida por
anfetamina no
final da sesséo
de teste (75-120

min).

Tarefa de -
Intervalo Variavel

e DMTP (Déficit
Induzido por
Antagonista de
NMDA)

Doses [3]
promotoras da

vigilia atenuaram

os déficits de
desempenho
induzidos pelo

antagonista de
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NMDA SDZ
220,581.

Tarefa de
Laténcia de
Resposta i
. i Wistar
Simples (Apos
Restricao de

Sono)

Aumento da
vigilia e melhora
da capacidade
funcional em
animais com
restricdo de
sono, sem uma

resposta de sono

compensatéria

proporcional.

Protocolos Experimentais

3.1 Preparacéo e Administracdo do Composto (Via Oral)

Este protocolo € um método geral para a preparacao de formulagdes in vivo e deve ser
otimizado conforme necessario.

e Preparacgéo da Solucdo de Estoque:
o Pese a quantidade desejada de (Rac)-LSN2814617.

o Dissolva em DMSO para criar uma solucéo de estoque concentrada (por exemplo, 10-50
mg/mL). A sonicacdo pode ser necessaria para auxiliar na dissolucéo.

e Preparacédo da Formulacéo para Dosagem:

o Calcule o volume necessério da solucdo de estoque de DMSO com base na dose final e
no volume de administracao.

o Para um veiculo comum, adicione lentamente a solucao de estoque de DMSO a uma
solucéo de PEG300 (polietilenoglicol 300) enquanto agita.

o Adicione Tween 80 a mistura e continue a agitar até que a solugéo esteja limpida.
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o Adicione 4gua destilada dupla (ddH20) para atingir o volume e a concentracao finais.

o Uma formulacdo de veiculo tipica pode ser DMSO:PEG300:Tween 80:ddH20. A
proporcao exata deve ser determinada empiricamente para garantir a solubilidade e a
estabilidade.

e Administracao:

o Administre a formulacéo por gavagem oral a ratos em um volume apropriado com base
no peso corporal (por exemplo, 1-5 mL/kg).

3.2 Protocolo de Estudo da Arquitetura do Sono por EEG em Ratos

Este protocolo descreve as etapas gerais para avaliar os efeitos do (Rac)-LSN2814617 na
arquitetura do sono.

» Implantagéo Cirdrgica de Eletrodos:

o

Anestesie ratos Wistar machos adultos com um anestésico apropriado (por exemplo,
isoflurano).

o

Implante cirurgicamente eletrodos de EEG sobre o cortex (por exemplo, frontal e parietal)
e eletrodos de EMG nos musculos da nuca para monitorar a atividade muscular.

o

Fixe o conjunto de eletrodos ao cranio com parafusos de ago inoxidavel e cimento dental.

[¢]

Permita um periodo de recuperacao pos-operatoéria de pelo menos uma semana.
e Habituacdo e Gravacao da Linha de Base:
o Habitue os animais aos cabos de gravagcdo e as camaras experimentais por varios dias.

o Realize gravacdes de EEG/EMG da linha de base por pelo menos 24 horas para
estabelecer os padrées normais de sono-vigilia.

o Administracdo do Farmaco e Gravagéo:
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o Administre oralmente (Rac)-LSN2814617 ou veiculo no inicio do periodo de luz (quando
os ratos normalmente dormem).

o Inicie imediatamente a gravacao continua de EEG/EMG por um periodo prolongado (por
exemplo, 8-24 horas).

e Andlise de Dados:

o Pontue manualmente ou automaticamente as gravagcdes em épocas (por exemplo, 10-30
segundos) como vigilia, sono NREM ou sono REM com base nos sinais de EEG e EMG.

o Quantifique o tempo total gasto em cada estado, a laténcia para o inicio do sono e a
duracédo dos surtos para cada condicao de tratamento.

3.3 Protocolo de Tarefa de Correspondéncia Atrasada com a Posicdo (DMTP) para Avaliar a
Cognicao

Este protocolo € projetado para testar a memoria de trabalho e como o LSN2814617 pode
atenuar os déficits induzidos por antagonistas de NMDA.[3][7]

o Aparelho:

o Use camaras operantes padrao equipadas com pelo menos duas alavancas retrateis ou
orificios para focinhar e um dispensador de recompensa (por exemplo, pellets de comida
ou sacarose liquida).

e Treinamento:

o Treine os ratos para pressionar uma alavanca ou focinhar em um orificio para receber
uma recompensa.

o Introduza a tarefa de DMTP: a. Fase da Amostra: Uma alavanca (por exemplo, esquerda)
€ apresentada. Uma resposta na alavanca da amostra a retrai. b. Periodo de Atraso: Um
atraso de duracao variavel (por exemplo, 0 a 28 segundos) € instituido.[7] c. Fase de
Escolha: Ambas as alavancas (esquerda e direita) sdo apresentadas. d. Resposta
Correta: Uma resposta na alavanca que corresponde a posicédo da amostra (esquerda)
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resulta em uma recompensa. Uma resposta incorreta (direita) resulta em um periodo de
tempo de espera (por exemplo, luz da casa acesa, sem recompensa).

o Treine 0s animais até que atinjam um critério de desempenho estavel (por exemplo,
>80% de respostas corretas).

o Teste de Déficit e Tratamento:

o Induza um déficit cognitivo usando um antagonista do receptor de NMDA, como o0 SDZ
220,581, administrado antes da sesséao de teste.

o Administre (Rac)-LSN2814617 (ou veiculo) por via oral em um tempo de pré-tratamento
apropriado antes da administracdo do antagonista de NMDA.

o Avalie o desempenho na tarefa de DMTP, medindo a porcentagem de respostas corretas,
omissoOes e laténcias de resposta.

Visualizacoes

Diagrama 1: Fluxo de Trabalho Experimental para Avaliacdo Comportamental
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Caption: Fluxo de trabalho para estudos comportamentais pré-clinicos.

Diagrama 2: Via de Sinalizacdo do Receptor mGlus Simplificada
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Caption: Via de sinalizagdo canonica do receptor mGlus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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